Ethyl 2-oxo-1,3,4-oxathiazole-5-carboxylate

• IUPAC Name: ethyl 2-oxo-1,3,4-oxathiazole-5-carboxylate
• InChI: InChI=1S/C5H5NO4S/c1-2-9-4(7)3-6-11-5(8)10-3/h2H2,1H3
• InChI Key: DALSSTCLLLLFJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NSC(=O)O1
• Molecular Formula: C5H5NO4S
• Molecular Weight: 175.16 g/mol
• CAS RN: 61689-40-5

Description

Ethyl 2-oxo-1,3,4-oxathiazole-5-carboxylate is a chemical compound with the molecular formula C5H5NO4S. It is a type of heterocyclic compound, which are commonly found in many marketed drugs.

Molecular Structure Analysis

The molecular structure of Ethyl 2-oxo-1,3,4-oxathiazole-5-carboxylate consists of a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. This structure is similar to that of oxadiazoles, which are known to possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen.

Synthesis routes and methods

Procedure details

A mixture of 99.7 g (0.85 mol) of ethyl oxamate and 552 g (4.23 mol) of chlorocarbonylsulfenyl chloride, prepared in accordance with British Pat. No. 1,079,348, in toluene was held at reflux for 5.25 hours and then was concentrated under vacuum. Benzene was added to the residue, and the solution was extracted twice with water, twice with 5% NaHCO3, again with water, and was dried (CaSO4) and concentrated under vacuum. The residual oil was filtered to remove sulfur and was crystallized twice from methylcyclohexane to give 95.61 g (64%) of white solid, mp 49°-50.5 C.